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Compound of Interest

Compound Name: Ethyl 4-fluorobenzoate

Cat. No.: B057995 Get Quote

Ethyl 4-fluorobenzoate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the molecular structure, weight,

and physicochemical properties of Ethyl 4-fluorobenzoate. It includes key experimental

protocols for its synthesis and purification, presented in a clear and structured format to support

research and development activities in medicinal chemistry, organic synthesis, and materials

science.

Molecular Structure and Properties
Ethyl 4-fluorobenzoate is an aromatic ester characterized by a benzene ring substituted with

a fluorine atom at the para position and an ethyl ester group. This substitution pattern imparts

unique electronic properties to the molecule, making it a valuable intermediate in the synthesis

of various pharmaceuticals and agrochemicals.[1] The fluorine atom can enhance biological

activity and improve pharmacokinetic properties in derivative compounds.[1]

Below is a diagram representing the molecular structure of Ethyl 4-fluorobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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